Cas no 10505-27-8 (2-methyl-2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione)

• Product Name: 2-methyl-2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• CAS No: 10505-27-8
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 1097521
• PubChem ID: 69867364
• Update Time: 2025-04-20

2-methyl-2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• SCHEMBL22609430
• 10505-27-8
• SCHEMBL6690332
• 2-Methyl-2,4-dihydro-5H-pyrazolo[4,3-d]pyrimidine-5,7(6H)-dione

• Inchi： 1S/C6H6N4O2/c1-10-2-3-4(9-10)5(11)8-6(12)7-3/h2H,1H3,(H2,7,8,11,12)
• InChI Key： XQALDOXEBSZJCX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CN(C)N=2)NC(N1)=O

Computed Properties

• Exact Mass: 166.04918
• Monoisotopic Mass: 166.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.02